Cas no 321848-15-1 ((3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(3-PYRIDINYL)METHANONE)

• Product Name: (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(3-PYRIDINYL)METHANONE
• CAS No: 321848-15-1
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 5155826
• Update Time: 2026-03-04

(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(3-PYRIDINYL)METHANONE Chemical and Physical Properties

Names and Identifiers

• (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(3-PYRIDINYL)METHANONE
• 3-{4-[(benzenesulfonyl)methyl]-3,5-dimethyl-1H-pyrazole-1-carbonyl}pyridine
• {3,5-dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazol-1-yl}(3-pyridinyl)methanone
• [4-(benzenesulfonylmethyl)-3,5-dimethylpyrazol-1-yl]-pyridin-3-ylmethanone
• Bionet1_001938
• HMS573M20

• Inchi： 1S/C18H17N3O3S/c1-13-17(12-25(23,24)16-8-4-3-5-9-16)14(2)21(20-13)18(22)15-7-6-10-19-11-15/h3-11H,12H2,1-2H3
• InChI Key： DRJYRBOMIPEDOQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1C(C)=NN(C(C2C=NC=CC=2)=O)C=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 569
• XLogP3: 2.2
• Topological Polar Surface Area: 90.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(3-PYRIDINYL)METHANONE

Comprehensive Analysis of (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(3-PYRIDINYL)METHANONE (CAS No. 321848-15-1)

The compound (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(3-PYRIDINYL)METHANONE, with CAS No. 321848-15-1, is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrazole core and a phenylsulfonyl moiety, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological targets.

In recent years, the demand for pyrazole derivatives has surged due to their versatility in medicinal chemistry. The 3,5-dimethyl-4-[(phenylsulfonyl)methyl] substitution pattern in this compound enhances its stability and reactivity, making it a preferred choice for developing novel therapeutics. Additionally, the presence of a 3-pyridinyl group introduces further pharmacological relevance, as pyridine-containing compounds are known for their diverse biological activities.

One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(3-PYRIDINYL)METHANONE?" This reflects the growing interest in efficient and scalable synthesis methods for this compound. Current literature suggests multi-step procedures involving condensation reactions and functional group transformations, often requiring precise control of reaction conditions to achieve high yields.

The compound's CAS No. 321848-15-1 is often associated with queries like "biological activity of pyrazole sulfonyl derivatives" and "applications of 3-pyridinyl methanone compounds." These searches highlight the compound's relevance in interdisciplinary research, bridging gaps between organic chemistry and life sciences. Its potential as a kinase inhibitor or anti-inflammatory agent is under active investigation, with preliminary studies showing promising results.

From an industrial perspective, the scalability of (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(3-PYRIDINYL)METHANONE production is a critical topic. Companies are exploring green chemistry approaches to minimize waste and improve cost-efficiency. Keywords such as "large-scale synthesis of CAS 321848-15-1" and "sustainable manufacturing of pyrazole derivatives" are trending in patent filings and technical reports.

Another area of interest is the compound's physicochemical properties. Researchers often search for "solubility and stability of 3,5-dimethyl-4-(phenylsulfonyl)methyl pyrazole methanone." Understanding these parameters is essential for formulation development, particularly in pharmaceutical applications where bioavailability is a key concern. Recent studies have focused on optimizing these properties through structural modifications.

In conclusion, (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(3-PYRIDINYL)METHANONE (CAS No. 321848-15-1) represents a fascinating intersection of synthetic chemistry and applied research. Its structural complexity and functional diversity make it a subject of ongoing exploration, with potential breakthroughs in drug development and material science on the horizon.